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Compound of Interest

Compound Name:
tert-butyl N-

(benzylsulfamoyl)carbamate

Cat. No.: B1287069 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, and potential biological relevance of tert-butyl N-(benzylsulfamoyl)carbamate.

The information is curated for researchers and professionals engaged in drug discovery and

development, offering key data in a structured format to facilitate laboratory work and further

investigation.

Core Physicochemical Properties
The fundamental physicochemical characteristics of tert-butyl N-
(benzylsulfamoyl)carbamate are summarized below. While experimental data for some

properties are not readily available in public literature, predicted values from computational

models are provided to guide initial experimental design.

Table 1: Physicochemical Properties of tert-butyl N-(benzylsulfamoyl)carbamate
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Property Value Source

IUPAC Name
tert-butyl N-

(benzylsulfamoyl)carbamate

CAS Number 147000-78-0

Molecular Formula C₁₂H₁₈N₂O₄S

Molecular Weight 286.35 g/mol

Physical Form Solid

Appearance Off-white [1]

Melting Point 106 - 108 °C

Boiling Point
Predicted: 484.7 ± 45.0 °C at

760 mmHg
N/A

pKa Predicted: 8.5 ± 0.7 N/A

LogP Predicted: 2.3 ± 0.6 N/A

Solubility

Insoluble in water.[1] Predicted

to be soluble in organic

solvents such as methanol,

ethanol, and dichloromethane.

N/A

InChI Code

1S/C12H18N2O4S/c1-

12(2,3)18-11(15)14-

19(16,17)13-9-10-7-5-4-6-8-

10/h4-8,13H,9H2,1-3H3,

(H,14,15)

InChI Key
LQYHTXUYYNNFPZ-

UHFFFAOYSA-N

Note: Predicted values are computationally generated and should be confirmed by

experimental analysis.

Synthesis and Experimental Protocols
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The synthesis of tert-butyl N-(benzylsulfamoyl)carbamate can be approached through the

reaction of benzylsulfonyl chloride with tert-butyl carbamate. This method is a common strategy

for the formation of N-sulfonylcarbamates. Below is a generalized experimental protocol based

on established procedures for similar syntheses.

General Synthesis of N-Sulfonylcarbamates
The synthesis of N-acylsulfonamides, a class of compounds that includes tert-butyl N-
(benzylsulfamoyl)carbamate, is often achieved by treating a sulfonamide with an acid

anhydride or acid chloride in the presence of a base.

Reaction Scheme:

Benzylsulfonyl Chloride

tert-butyl N-(benzylsulfamoyl)carbamate

+

tert-Butyl Carbamate
Base

Click to download full resolution via product page

Caption: General reaction for the synthesis of tert-butyl N-(benzylsulfamoyl)carbamate.

Experimental Protocol:

Materials:

Benzylsulfonyl chloride

tert-Butyl carbamate

Anhydrous aprotic solvent (e.g., Tetrahydrofuran (THF), Dichloromethane (DCM))

Tertiary amine base (e.g., Triethylamine, Diisopropylethylamine)

Anhydrous sodium sulfate or magnesium sulfate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1287069?utm_src=pdf-body
https://www.benchchem.com/product/b1287069?utm_src=pdf-body
https://www.benchchem.com/product/b1287069?utm_src=pdf-body
https://www.benchchem.com/product/b1287069?utm_src=pdf-body-img
https://www.benchchem.com/product/b1287069?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Standard laboratory glassware and purification apparatus (e.g., rotary evaporator,

chromatography columns)

Procedure:

Reaction Setup: In a flame-dried, round-bottom flask under an inert atmosphere (e.g.,

nitrogen or argon), dissolve tert-butyl carbamate in the chosen anhydrous solvent.

Addition of Base: Add the tertiary amine base to the solution and stir for a few minutes at

room temperature.

Addition of Sulfonyl Chloride: Slowly add a solution of benzylsulfonyl chloride in the same

anhydrous solvent to the reaction mixture. The addition is typically performed at 0 °C to

control any exothermic reaction.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir until

completion. The progress of the reaction can be monitored by Thin Layer Chromatography

(TLC).

Workup:

Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and

concentrate under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by column chromatography on silica gel using

an appropriate eluent system (e.g., a mixture of hexane and ethyl acetate) to yield the pure

tert-butyl N-(benzylsulfamoyl)carbamate.

Potential Biological Activity and Research Workflow
While specific biological activities for tert-butyl N-(benzylsulfamoyl)carbamate are not yet

extensively documented, the broader class of sulfonamides is known for a wide range of
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pharmacological effects, including antibacterial and anticancer properties.[2] N-

acylsulfonamides, in particular, are recognized as bioisosteres of carboxylic acids and are

prevalent in many pharmaceutically active compounds.[3]

Given this context, a logical workflow for investigating the biological potential of tert-butyl N-
(benzylsulfamoyl)carbamate would involve a series of screening and characterization steps.
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Initial Screening & Characterization

Hit Identification & Validation

Lead Optimization

Synthesis & Purification of
tert-butyl N-(benzylsulfamoyl)carbamate

Physicochemical Profiling
(Solubility, Stability, etc.)

Broad Biological Screening
(e.g., Anticancer, Antibacterial)

Identification of Active 'Hits'

Dose-Response & Potency Determination
(IC50/EC50)

Initial Mechanism of Action Studies

Structure-Activity Relationship (SAR)
Studies

Optimization of ADME Properties

In vivo Efficacy & Toxicity Studies
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Caption: A logical workflow for the biological evaluation of tert-butyl N-
(benzylsulfamoyl)carbamate.

This workflow begins with the synthesis and full physicochemical characterization of the

compound. Following this, broad biological screening against various cell lines (e.g., cancer

cell lines) or microbial strains would be conducted. Any identified "hits" would then undergo

more detailed studies to determine their potency and initial mechanism of action. Promising

candidates would then enter a lead optimization phase, involving the synthesis of analogues to

establish structure-activity relationships (SAR) and improve pharmacokinetic properties (ADME

- Absorption, Distribution, Metabolism, and Excretion), culminating in in vivo testing.

Safety Information
Based on available safety data sheets for related compounds, tert-butyl N-
(benzylsulfamoyl)carbamate should be handled with care in a laboratory setting.

Table 2: GHS Hazard Information

Hazard Class Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed

Acute Toxicity, Dermal H312: Harmful in contact with skin

Acute Toxicity, Inhalation H332: Harmful if inhaled

Skin Corrosion/Irritation H315: Causes skin irritation

Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation

Source:[4]

Standard personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat, should be worn when handling this compound. Work should be conducted in a well-

ventilated fume hood. For detailed safety information, refer to the material safety data sheet

(MSDS) provided by the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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